Cas no 1120214-99-4 (3-Bromo-5-cyclohexyl-4,5-dihydroisoxazole)

• Product Name: 3-Bromo-5-cyclohexyl-4,5-dihydroisoxazole
• CAS No: 1120214-99-4
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 1073741
• PubChem ID: 44118303
• Update Time: 2025-04-20

3-Bromo-5-cyclohexyl-4,5-dihydroisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyclohexyl-4,5-dihydroisoxazole
• 3-bromo-5-cyclohexyl-4,5-dihydro-Isoxazole
• 3-bromo-5-cyclohexyl-4,5-dihydro-1,2-oxazole
• 3-Bromo-5-cyclohexyl-4,5-dihydroisoxazole, AldrichCPR
• 1120214-99-4
• AKOS015836089
• MFCD11707002
• DTXSID80656827
• A910289
• CS-0440932
• J-512007
• VUB21499
• DB-060148
• SY318785
• W-204766
• SCHEMBL12924183
• 3-Bromo-5-cyclohexyl-4,5-dihydroisoxazole 95+%

• MDL： MFCD11707002
• Inchi： 1S/C9H14BrNO/c10-9-6-8(12-11-9)7-4-2-1-3-5-7/h7-8H,1-6H2
• InChI Key： ZLKOMDURKIDQEB-UHFFFAOYSA-N
• SMILES： BrC1CC(C2CCCCC2)ON=1

Computed Properties

• Exact Mass: 231.02600
• Monoisotopic Mass: 231.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 2.49960

3-Bromo-5-cyclohexyl-4,5-dihydroisoxazole Security Information

• Signal Word：Danger
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ